Cas no 2408968-55-6 (tert-butyl N-{2-hydroxy-3-[(4-methoxyphenyl)methoxy]propyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-3-[(4-methoxyphenyl)methoxy]propyl}carbamate
• CAS No: 2408968-55-6
• MF: C₁₆H₂₅NO₅
• MW: 311.373405218124
• CID: 5842585
• PubChem ID: 165701529
• Update Time: 2025-10-28

tert-butyl N-{2-hydroxy-3-[(4-methoxyphenyl)methoxy]propyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548044
• tert-butyl N-{2-hydroxy-3-[(4-methoxyphenyl)methoxy]propyl}carbamate
• 2408968-55-6

• Inchi： 1S/C16H25NO5/c1-16(2,3)22-15(19)17-9-13(18)11-21-10-12-5-7-14(20-4)8-6-12/h5-8,13,18H,9-11H2,1-4H3,(H,17,19)
• InChI Key： YBZVSVBRVUPHEW-UHFFFAOYSA-N
• SMILES： O(C(NCC(COCC1C=CC(=CC=1)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.17327290g/mol
• Monoisotopic Mass: 311.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-{2-hydroxy-3-[(4-methoxyphenyl)methoxy]propyl}carbamate

Comprehensive Overview of tert-butyl N-{2-hydroxy-3-[(4-methoxyphenyl)methoxy]propyl}carbamate (CAS No. 2408968-55-6)

tert-butyl N-{2-hydroxy-3-[(4-methoxyphenyl)methoxy]propyl}carbamate (CAS No. 2408968-55-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug design and medicinal chemistry. The presence of a tert-butyl group and a 4-methoxyphenyl moiety enhances its stability and reactivity, making it a valuable intermediate in the development of bioactive molecules.

In recent years, the demand for tert-butyl N-{2-hydroxy-3-[(4-methoxyphenyl)methoxy]propyl}carbamate has surged due to its applications in the synthesis of targeted therapeutics and small-molecule inhibitors. Researchers are particularly interested in its role as a protecting group for amines, a critical step in peptide synthesis and other complex organic transformations. The compound's unique structure allows for selective deprotection under mild conditions, which is highly desirable in modern synthetic chemistry.

The compound's CAS No. 2408968-55-6 is frequently searched in academic and industrial databases, reflecting its growing importance in drug discovery and material science. Its hydroxypropyl and methoxybenzyl functionalities contribute to its solubility in polar solvents, facilitating its use in aqueous reaction systems. This property aligns with the current trend toward green chemistry, where researchers prioritize environmentally friendly solvents and processes.

One of the most discussed topics in the context of tert-butyl N-{2-hydroxy-3-[(4-methoxyphenyl)methoxy]propyl}carbamate is its potential in cancer research. Preliminary studies suggest that derivatives of this compound may exhibit anti-proliferative effects, sparking interest in its mechanism of action. Additionally, its carbamate linkage is being explored for its role in improving the bioavailability of drug candidates, a key challenge in pharmaceutical development.

From a synthetic perspective, the compound's tert-butyl carbamate group offers robust protection for amines, a feature highly valued in multi-step synthesis. This attribute is particularly relevant in the synthesis of peptidomimetics and heterocyclic compounds, where selective functionalization is essential. The compound's compatibility with a wide range of reagents and conditions further underscores its utility in high-throughput screening and combinatorial chemistry.

In the realm of AI-driven drug discovery, tert-butyl N-{2-hydroxy-3-[(4-methoxyphenyl)methoxy]propyl}carbamate has emerged as a promising scaffold for virtual screening and molecular docking studies. Its modular structure allows for easy modification, enabling researchers to explore diverse chemical space efficiently. This aligns with the increasing adoption of computational chemistry tools to accelerate the identification of lead compounds.

Another area of interest is the compound's potential in neuropharmacology. The 4-methoxyphenyl moiety is a common feature in compounds targeting central nervous system (CNS) disorders, raising questions about its blood-brain barrier permeability. Ongoing research aims to elucidate its pharmacokinetic properties and optimize its structure for enhanced drug delivery.

In summary, tert-butyl N-{2-hydroxy-3-[(4-methoxyphenyl)methoxy]propyl}carbamate (CAS No. 2408968-55-6) is a multifaceted compound with significant applications in pharmaceutical research, synthetic chemistry, and drug development. Its unique structural features and reactivity profile make it a valuable tool for addressing contemporary challenges in medicinal chemistry and material science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable chemical processes.